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Compound of Interest

Compound Name: Cyclopentylbenzene

Cat. No.: B1606350

Abstract: This technical guide provides a comprehensive overview of cyclopentylbenzene, a
mono-alkylated aromatic hydrocarbon. The document details its fundamental physicochemical
properties, including its Chemical Abstracts Service (CAS) number and molecular weight. A
detailed experimental protocol for its synthesis via Friedel-Crafts alkylation is presented,
accompanied by a procedural workflow diagram. While specific biological activity for
cyclopentylbenzene is not extensively documented in publicly available literature, this guide
discusses its relevance as a structural motif and a non-polar solvent within the broader context
of chemical synthesis and drug development. Safety and hazard information based on
available classifications are also summarized. This document is intended for researchers,
chemists, and professionals in the pharmaceutical and chemical industries.

Physicochemical and Structural Data

Cyclopentylbenzene is an organic compound consisting of a cyclopentyl group attached to a
benzene ring. Its core properties are summarized below for easy reference.
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Property Value Citation(s)
CAS Number 700-88-9 [11[2][3][4]
Molecular Formula CiiHia [1][3]14]
Molecular Weight 146.23 g/mol [1112]131[4]
Density 0.948 - 0.956 g/cm3 [1112]
Boiling Point 216 - 221.2 °C at 760 mmHg [1][2]

Flash Point 79.4 °C [1]
Refractive Index 1.528 - 1.533 [11[2]

LogP (Octanol/Water) 4.27 (Logl10) [2]

Vapor Pressure 0.161 mmHg at 25°C [1]

Synthesis of Cyclopentylbenzene

The most common and direct method for synthesizing cyclopentylbenzene is through the

Friedel-Crafts alkylation of benzene using a cyclopentyl halide and a Lewis acid catalyst.[5][6]

[7]

Experimental Protocol: Friedel-Crafts Alkylation

This protocol describes a representative procedure for the synthesis of cyclopentylbenzene

from benzene and chlorocyclopentane.

Materials:

Benzene (anhydrous)

Chlorocyclopentane

Anhydrous Aluminum Chloride (AICI3)

Diethyl ether
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* Ice-cold water

» Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

e Dropping funnel

o Reflux condenser with a drying tube (e.g., filled with CaClz)
o Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

Reaction Setup: In a fume hood, equip a dry 250 mL round-bottom flask with a magnetic stir
bar, a dropping funnel, and a reflux condenser protected by a drying tube.

e Initial Charging: Add anhydrous benzene (e.g., 100 mL) to the flask. Cool the flask to 0-5 °C
using an ice bath.

o Catalyst Addition: While stirring, carefully and portion-wise add anhydrous aluminum chloride
(e.g., 1.1 equivalents relative to the alkyl halide) to the cooled benzene. The suspension
should be stirred vigorously.

o Substrate Addition: Add chlorocyclopentane (e.g., 1.0 equivalent) to the dropping funnel. Add
the chlorocyclopentane dropwise to the stirred benzene-AICls suspension over 30-60
minutes, maintaining the internal temperature below 10 °C. HCI gas will be evolved and
should be appropriately vented or scrubbed.
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o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Stir for an additional 1-2 hours to ensure the reaction goes to
completion.

e Quenching: Carefully quench the reaction by slowly pouring the mixture over a beaker of
crushed ice and water. This step is highly exothermic and should be performed with caution
in a fume hood.

o Workup and Extraction: Transfer the mixture to a separatory funnel. The layers will separate;
collect the organic (upper) layer. Wash the organic layer sequentially with:

o 1 M HCI (to remove any remaining aluminum salts)
o Saturated sodium bicarbonate solution (to neutralize any remaining acid)
o Saturated brine (to remove excess water)

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter
off the drying agent and remove the benzene and any other volatile components using a
rotary evaporator.

« Purification: The crude cyclopentylbenzene can be purified by fractional distillation under
reduced pressure to yield the final product.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of cyclopentylbenzene via Friedel-Crafts alkylation.
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Context in Pharmaceutical and Chemical
Development

While specific, direct applications of cyclopentylbenzene as an active pharmaceutical
ingredient are not prominent in literature, its structural features are relevant to medicinal
chemistry and drug development.

Role as a Structural Moiety

Alkylbenzenes, including cyclopentylbenzene, are common fragments in larger, more

complex molecules. The cyclopentyl group provides a defined, non-planar, lipophilic scaffold
that can be used to probe binding pockets in enzymes and receptors. It can be considered a
bioisostere for other cyclic or branched alkyl groups, and its physicochemical properties can
influence the solubility, metabolic stability, and membrane permeability of a parent molecule.

Potential as a Non-Polar Solvent

With a high boiling point, low vapor pressure, and good solvating power for non-polar
compounds, cyclopentylbenzene has properties consistent with a process solvent for
chemical synthesis.[1] In pharmaceutical manufacturing, the choice of solvent is critical, and
high-boiling aromatic hydrocarbons can be used in specific applications where their properties
are advantageous.[8]

Structural Relationships and Bioisosterism

The diagram below illustrates the relationship of the cyclopentylbenzene scaffold to other
common structural motifs in medicinal chemistry, highlighting its position as a non-polar, cyclic
alkylbenzene derivative.
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Caption: Logical relationships of cyclopentylbenzene in a medicinal chemistry context.

Safety and Hazard Information

Based on aggregated GHS data, cyclopentylbenzene is classified with the following hazards.
[3] Users should always consult a full Safety Data Sheet (SDS) before handling this chemical.

e H302: Harmful if swallowed (Acute toxicity, oral - Category 4).[3]

o H319: Causes serious eye irritation (Serious eye damage/eye irritation - Category 2).[3]

Handling Precautions:

and a lab coat.

Do not ingest.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

Handle in a well-ventilated area or a chemical fume hood.
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While specific, comprehensive toxicological data such as an LD50 for cyclopentylbenzene is
not readily available in the cited sources, its structural similarity to other aromatic hydrocarbons
warrants careful handling. The toxicology of its parent compound, benzene, is well-documented
and severe, though the addition of the alkyl chain significantly alters the molecule's properties.
[91[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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